Cas no 1354026-44-0 (2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one)

• Product Name: 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one
• CAS No: 1354026-44-0
• MF: C₁₆H₂₅N₃O
• MW: 275.38920378685
• CID: 2158688
• Update Time: 2025-06-07

2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-[3-(benzyl-methyl-amino)-piperidin-1-yl]-propan-1-one
• 2-Amino-1-((S)-3-(benzyl(methyl)amino)piperidin-1-yl)propan-1-one
• 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one

• Inchi： 1S/C16H25N3O/c1-13(17)16(20)19-10-6-9-15(12-19)18(2)11-14-7-4-3-5-8-14/h3-5,7-8,13,15H,6,9-12,17H2,1-2H3/t13?,15-/m0/s1
• InChI Key： DTZIWVGVIOYQRB-WUJWULDRSA-N
• SMILES： O=C(C(C)N)N1CCC[C@@H](C1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 315
• Topological Polar Surface Area: 49.6

Additional information on 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one

Professional Introduction to Compound with CAS No. 1354026-44-0 and Product Name: 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one

The compound with the CAS number 1354026-44-0 and the product name 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring a piperidine core and multiple functional groups, positions it as a promising candidate for further investigation in pharmacological research.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds, particularly those incorporating piperidine moieties. Piperidine derivatives are renowned for their versatility and have been extensively studied for their role in modulating various biological pathways. The presence of a chiral center at the (3S) position in the piperidine ring of this compound adds an additional layer of complexity, making it an intriguing subject for stereochemical analysis and enantioselective synthesis.

The benzyl(methyl)amino substituent appended to the piperidine ring contributes to the compound's overall functionality, enabling interactions with biological targets through hydrogen bonding and hydrophobic effects. This structural feature is particularly relevant in the context of drug design, where precise molecular interactions are crucial for achieving desired pharmacological outcomes. The propan-1-one moiety at the other end of the molecule further enhances its chemical diversity, offering opportunities for derivatization and functionalization to tailor its biological activity.

Recent studies have highlighted the importance of multi-target directed ligands in addressing complex diseases. The compound 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one exemplifies this approach by integrating multiple pharmacophoric elements into a single molecular entity. Such multifunctional compounds have shown promise in targeting multiple pathways simultaneously, potentially leading to enhanced therapeutic efficacy and reduced side effects. The combination of these features makes it a valuable scaffold for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis of this compound involves sophisticated organic transformations, including chiral resolution and stereoselective reactions, which are critical for ensuring high enantiomeric purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one, facilitating their exploration in preclinical studies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has been particularly instrumental in achieving the desired stereochemical outcomes.

In vitro studies have begun to uncover the biological profile of 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one, revealing interesting interactions with various enzymes and receptors. Preliminary data suggest that this compound exhibits inhibitory activity against several targets relevant to neurological disorders, making it a compelling candidate for further investigation in this therapeutic area. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, a critical requirement for many central nervous system drugs.

The potential applications of this compound extend beyond neurological disorders. Its unique structural motifs and functional groups make it amenable to further derivatization, allowing researchers to explore its utility in other disease areas such as oncology, inflammation, and metabolic diseases. The growing interest in structure-based drug design underscores the importance of compounds like this one, which offer a rich chemical space for innovation.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug discovery. The development of innovative compounds like 2-Amino-1-[(3S)-3-[benzyl(methyl)amino]piperidin-1-yl]propan-1-one is essential for addressing unmet medical needs. By leveraging cutting-edge synthetic chemistry and biophysical techniques, researchers can unlock new therapeutic possibilities and advance patient care. The journey from laboratory discovery to clinical application is long and challenging, but compounds with such promise provide hope for future breakthroughs.

The collaboration between academic researchers and industry scientists plays a pivotal role in translating basic research into tangible therapeutic benefits. The study of compounds like 1354026-44-0 exemplifies this synergy, where fundamental chemical insights drive practical pharmaceutical solutions. As we continue to explore the vast landscape of molecular diversity, compounds such as this one will undoubtedly contribute to shaping the future of medicine.